Cas no 2706-91-4 (1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-)

• Product Name: 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-
• CAS No: 2706-91-4
• MF: C₅HF₁₁O₃S
• MW: 350.107079267502
• CID: 273532
• PubChem ID: 75922
• Update Time: 2025-07-20

1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-
• 1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane-1-sulfonic acid
• 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic acid
• Perfluoropentane-1-sulphonic acid
• Perfluoropentanesulfonic acid hydrate Solution in Methanol, 1000ug/mL
• PFPeS
• NS00011290
• Perfluoropentane-1-sulfonic acid
• perfluoropentanesulfonic acid
• ACEKLXZRZOWKRY-UHFFFAOYSA-N
• 5-DOXYL-stearic Acid, Free Radical (>90%)
• Perfluoropentanesulfonic acid hydrate Solution in Methanol, 100mug/mL
• 1ST9516W
• DTXSID8062600
• 1-Pentanesulfonic acid, undecafluoro- (6CI,8CI); 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic acid; PFPeS
• YWK28LB8TL
• Perfluoropentanesulfonic acid hydrate
• UNDECAFLUOROPENTANE-1-SULFONIC ACID
• 1ST9516W-100M
• undecafluoropentanesulfonic acid
• SCHEMBL615754
• 2706-91-4 (anhydrous)
• 2706-91-4
• 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-
• EINECS 220-301-2
• 1ST9516W-1000M
• Perfluoropentanesulfonic acid 100 microg/mL in Methanol:Water
• 1,1,2,2,3,3,4,4,5,5,5-Undecafluoropentane-1-sulphonic acid
• PFPS; 1-Pentanesulfonic acid, undecafluoro- (6CI,8CI); 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic acid; PFPeS
• Perfluoropentanesulphonic acid

• Inchi： 1S/C5HF11O3S/c6-1(7,2(8,9)4(12,13)14)3(10,11)5(15,16)20(17,18)19/h(H,17,18,19)
• InChI Key： ACEKLXZRZOWKRY-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 349.94703
• Monoisotopic Mass: 349.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.844
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.313
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives

Additional information on 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-

1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro- (CAS No. 2706-91-4): A Comprehensive Overview

1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, with the CAS No. 2706-91-4, is a highly fluorinated sulfonic acid derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique perfluorinated alkyl chain, exhibits exceptional chemical stability and surface-active properties, making it a valuable candidate for applications in advanced materials, catalysis, and specialty chemicals. The long-tail keyword "fluorinated sulfonic acid derivatives" is often associated with this compound, reflecting its niche yet growing relevance in modern chemistry.

In recent years, the demand for environmentally friendly surfactants and high-performance materials has surged, driven by global trends toward sustainability and innovation. 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro- aligns with these trends due to its potential as a low-environmental-impact alternative in formulations requiring thermal and chemical resistance. Researchers and manufacturers frequently search for "fluorinated compounds for green chemistry" or "perfluorinated surfactants applications," highlighting the compound's alignment with current market needs.

The molecular structure of 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro- features a sulfonic acid group attached to a fully fluorinated pentyl chain, which imparts remarkable hydrophobicity and lipophobicity. This dual nature makes it suitable for emulsion stabilization, coatings, and electronic materials. The keyword "fluorinated sulfonic acid uses" is commonly explored in scientific literature, underscoring its versatility. Additionally, its CAS No. 2706-91-4 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across industries.

From a synthetic chemistry perspective, the compound's perfluorinated backbone offers intriguing reactivity patterns. It is often studied in the context of nucleophilic substitution reactions and polymer modification, where its electron-withdrawing effects play a pivotal role. Queries like "how to synthesize fluorinated sulfonic acids" or "properties of perfluorinated alkyl sulfonates" are frequently encountered in academic databases, reflecting the compound's technical appeal. Its thermal stability and resistance to degradation further enhance its suitability for high-temperature applications, such as fuel cell membranes and aerospace materials.

In the realm of analytical chemistry, 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro- is occasionally employed as a mobile phase additive in HPLC and LC-MS due to its ability to improve peak resolution for polar compounds. The long-tail keyword "HPLC additives for polar analytes" is relevant here, as practitioners seek optimized separation techniques. Moreover, its low volatility and compatibility with aqueous and organic solvents make it a pragmatic choice for method development.

Looking ahead, the compound's potential in emerging technologies such as battery electrolytes and nanomaterial synthesis is being actively explored. Searches for "fluorinated sulfonic acids in energy storage" or "nanoparticle stabilization techniques" indicate growing interdisciplinary interest. As industries prioritize performance and sustainability, 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro- is poised to remain a focal point of innovation, bridging the gap between fundamental research and practical applications.